Cas no 1421475-35-5 (1-benzyl-3-3-hydroxy-3-(thiophen-2-yl)propylurea)

• Product Name: 1-benzyl-3-3-hydroxy-3-(thiophen-2-yl)propylurea
• CAS No: 1421475-35-5
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• CID: 6285858
• PubChem ID: 71787896
• Update Time: 2025-05-22

1-benzyl-3-3-hydroxy-3-(thiophen-2-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-3-hydroxy-3-(thiophen-2-yl)propylurea
• 1421475-35-5
• 1-benzyl-3-(3-hydroxy-3-thiophen-2-ylpropyl)urea
• AKOS024536813
• 1-benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea
• F6190-1940
• 1-BENZYL-3-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]UREA

• Inchi： 1S/C15H18N2O2S/c18-13(14-7-4-10-20-14)8-9-16-15(19)17-11-12-5-2-1-3-6-12/h1-7,10,13,18H,8-9,11H2,(H2,16,17,19)
• InChI Key： IQMGXACYECABIT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCNC(NCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 290.10889899g/mol
• Monoisotopic Mass: 290.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyl-3-3-hydroxy-3-(thiophen-2-yl)propylurea

Comprehensive Overview of 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea (CAS No. 1421475-35-5)

1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea (CAS No. 1421475-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a benzyl group and a thiophene moiety, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its unique structural properties, which make it a promising candidate for various therapeutic and industrial uses.

The molecular structure of 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea includes a urea backbone, which is known for its hydrogen-bonding capabilities. This feature enhances the compound's ability to interact with biological targets, making it valuable in the design of enzyme inhibitors and receptor modulators. The presence of the thiophene ring further contributes to its versatility, as thiophene derivatives are often utilized in the synthesis of pharmaceuticals and agrochemicals.

One of the key areas of interest for 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea is its potential role in central nervous system (CNS) drug development. Recent studies have explored its interactions with neurotransmitter systems, suggesting possible applications in treating neurological disorders. Additionally, its hydroxypropyl group offers opportunities for further chemical modifications, enabling researchers to tailor its properties for specific applications.

In the field of material science, 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea has been investigated for its potential use in organic electronics. Thiophene-containing compounds are known for their conductive properties, and this molecule's unique structure could contribute to the development of advanced materials for sensors and electronic devices. Its compatibility with various solvents and stability under different conditions further enhance its appeal for industrial applications.

The synthesis of 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea typically involves multi-step organic reactions, including urea formation and hydroxypropylation. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for high-end applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and confirm its purity.

From a market perspective, the demand for 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea is expected to grow, driven by its potential in pharmaceutical innovation and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its niche applications and specialized nature make it a valuable asset in the chemical industry.

For researchers and industry professionals seeking detailed information about 1-Benzyl-3-(3-hydroxy-3-(thiophen-2-yl)propyl)urea, it is essential to consult reliable sources and suppliers. The compound's CAS No. 1421475-35-5 serves as a unique identifier, facilitating accurate searches in chemical databases and literature. As interest in this molecule continues to rise, staying updated on the latest research and developments will be crucial for leveraging its full potential.